Cas no 97877-72-0 (9-azabicyclo[3.3.1]nonan-3-one, 9-tert-butyl-)

• Product name: 9-azabicyclo[3.3.1]nonan-3-one, 9-tert-butyl-
• CAS No: 97877-72-0
• MF: C₁₂H₂₁NO
• MW: C12H21NO
• CID: 860689
• PubChem ID: 145308

9-azabicyclo[3.3.1]nonan-3-one, 9-tert-butyl- Chemical and Physical Properties

Names and Identifiers

• 9-azabicyclo[3.3.1]nonan-3-one, 9-tert-butyl-
• AKOS012005269
• 9-Azabicyclo(3.3.1)nonan-3-one, 9-tert-butyl-
• 9-tert-butyl-9-azabicyclo[3.3.1]nonan-3-one
• 97877-72-0
• DTXSID40913564

• Inchi： InChI=1S/C12H21NO/c1-12(2,3)13-9-5-4-6-10(13)8-11(14)7-9/h9-10H,4-8H2,1-3H3
• InChI Key： UGFANJRQMBRULK-UHFFFAOYSA-N
• SMILES： CC(C)(C)N1C2CCCC1CC(=O)C2

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.004
• Boiling Point: 284.2°C at 760 mmHg
• Flash Point: 117.4°C
• Refractive Index: 1.496